Cas no 6789-80-6 (cis-3-Hexenal Solution (~50% in Triacetin))

Technical Introduction: cis-3-Hexenal Solution (~50% in Triacetin) cis-3-Hexenal is a highly reactive aldehyde with a fresh, green, grassy aroma, widely used in flavor and fragrance formulations. This solution, stabilized at approximately 50% in triacetin (glyceryl triacetate), offers improved handling and shelf life compared to the pure compound. Triacetin serves as an effective non-volatile solvent, reducing the compound's degradation while maintaining its olfactory profile. The solution is suitable for applications requiring precise dosing in food, beverage, and perfumery industries. Its consistent concentration ensures reproducibility in formulations. Proper storage under inert conditions is recommended to minimize oxidation. This product is ideal for research and industrial use where stability and controlled delivery are critical.

cis-3-Hexenal Solution (~50% in Triacetin) structure

6789-80-6 structure

Product Name:cis-3-Hexenal Solution (~50% in Triacetin)

CAS No:6789-80-6

MF:C₆H₁₀O

MW:98.1430020332336

CID:510263

Update Time:2025-10-22

cis-3-Hexenal Solution (~50% in Triacetin) Chemical and Physical Properties

Names and Identifiers

- 3-Hexenal, (3Z)-
- (3Z)-hexenal
- cis-3-Hexenal
- 1-Ethyl-2-propylethylene
- 3-Heptylene
- CIS-3-HEPTENE
- cis-3-Hexenal solution
- cis-hept-3-ene
- FEMA 2561
- hept-3c-ene
- Heptene
- hex-3c-enal
- Z-3-Heptene
- cis-3-Hexenal Solution (~50% in Triacetin)
- Inchi： 1S/C6H10O/c1-2-3-4-5-6-7/h3-4,6H,2,5H2,1H3/b4-3-
- InChI Key： GXANMBISFKBPEX-ARJAWSKDSA-N
- SMILES： CC/C=C\CC=O

Computed Properties

Exact Mass: 98.07320
Monoisotopic Mass: 98.073
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 3
Complexity: 64.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.1A^2
Surface Charge: 0
Tautomer Count: 3
XLogP3: 1.1

Experimental Properties

Color/Form: Colorless liquid
Density: 0.982 g/mL at 25 °C
Melting Point: -78°C (estimate)
Boiling Point: 20 °C0.2 mm Hg
Flash Point: 140 °F
Refractive Index: n20/D 1.44
PSA: 17.07000
LogP: 1.54160
FEMA: 2561 | CIS-3-HEXENAL

cis-3-Hexenal Solution (~50% in Triacetin) Security Information

Hazardous Material transportation number：UN 1207 3
WGK Germany：1
Hazard Category Code： 22-36
Safety Instruction： 26
Hazardous Material Identification：
Risk Phrases：R22
Storage Condition：-20°C

cis-3-Hexenal Solution (~50% in Triacetin) Pricemore >>

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